Cas no 771-98-2 (1-Phenyl-1-cyclohexene)

• Product Name: 1-Phenyl-1-cyclohexene
• CAS No: 771-98-2
• MF: C₁₂H₁₄
• MW: 158.239563465118
• MDL: MFCD00001542
• CID: 39863
• PubChem ID: 13043
• Update Time: 2025-05-20

1-Phenyl-1-cyclohexene Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1-cyclohexene
• 1-Phenylcyclohexene
• 1-Cyclohexenylbenzene~2,3,4,5-Tetrahydrobiphenyl
• 1-Phenyl-1-cyclohexe
• 1-Cyclohexen-1-ylbenzene
• Cyclohexene,1-phenyl- (3CI)
• 2-Phenylcyclohexene
• Cyclohex-1-en-1-ylbenzene
• NSC 403862
• NSC 44834
• Cyclohexen-1-ylbenzene
• 1-Phenylcyclohex-1-ene
• 2,3,4,5-tetrahydro-1,1'-biphenyl
• Benzene, 1-cyclohexen-1-yl-
• Phenylcyclohexene
• Cyclohexenylbenzene
• Benzene, cyclohexenyl-
• 1-cyclohexenylbenzene
• CYCLOHEXENE, 1-PHENYL-
• trans-1-Phenylcyclohexene
• cyclohex-1-enylbenzene
• PM437BQ1OF
• WCMSFBRREKZZFL-UHFFFAOYSA-N
• DTXSID10870771
• SY048999
• Benzene,cyclohexen-1-yl-
• FT-0608221
• ICCB1_000079
• 31017-40-0
• CS-W016196
• NSC-403862
• DS-12607
• 3-cyclohexen-1-yl-Benzene
• InChI=1/C12H14/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1,3-4,7-9H,2,5-6,10H
• 1-cyclohexenyl-benzene
• AKOS005217002
• CHEBI:183287
• NSC-44834
• J-505052
• AM85908
• NSC403862
• F13284
• P1302
• EN300-205904
• EINECS 212-242-6
• 1-Cyclohexen-1-ylbenzene #
• Phenyl-1-cyclohexene
• AI3-02304
• ICCB1_000095
• Q27286630
• 71340-36-8
• 1-Phenyl-1-cyclohexene, 95%
• A839000
• 1-Phenyl-cyclohexene
• MFCD00001542
• (cyclohex-1-en-1-yl)benzene
• 771-98-2
• NSC44834
• UNII-PM437BQ1OF
• BRN 1905772
• Phenyl cyclohexene
• NS00041773
• 1-Phenylcyclohexene;3,4,5,6-Tetrahydrobiphenyl
• 1-Phenylcyclohexene; 2-Phenylcyclohexene; 3,4-Dihydro-1,1'-biphenyl; Cyclohex-1-en-1-ylbenzene; NSC 403862; NSC 44834
• DS-021655

• MDL： MFCD00001542
• Inchi： 1S/C12H14/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1,3-4,7-9H,2,5-6,10H2
• InChI Key： WCMSFBRREKZZFL-UHFFFAOYSA-N
• SMILES： C1CC(C2C=CC=CC=2)=CCC1
• BRN： 1905772

Computed Properties

• Exact Mass: 158.11000
• Monoisotopic Mass: 158.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.994 g/mL at 25 °C(lit.)
• Melting Point: −11 °C (lit.)
• Boiling Point: 252°C(lit.)
• Flash Point: Degrees Fahrenheit:217.4°F
  Degrees Celsius:103°C
  
• Refractive Index: n20/D 1.57(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 3.64400
• Solubility: Not determined
• Sensitiveness: Sensitive to air

1-Phenyl-1-cyclohexene Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：GW6600000
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Phenyl-1-cyclohexene

Comprehensive Guide to 1-Phenyl-1-cyclohexene (CAS No. 771-98-2): Properties, Applications, and Industry Insights

1-Phenyl-1-cyclohexene (CAS No. 771-98-2) is an organic compound belonging to the class of cyclic hydrocarbons with a phenyl substituent. Its unique molecular structure, featuring a cyclohexene ring bonded to a phenyl group, makes it a versatile intermediate in organic synthesis and industrial applications. This compound is often searched under related terms such as "1-phenylcyclohexene uses", "CAS 771-98-2 supplier", and "synthesis of phenylcyclohexene derivatives", reflecting its relevance in research and manufacturing.

The growing interest in sustainable chemistry has propelled demand for compounds like 1-Phenyl-1-cyclohexene, as industries seek eco-friendly alternatives for pharmaceutical intermediates and flavor/fragrance formulations. Recent trends highlight its role in green solvent systems and catalytic processes, aligning with the global push toward circular economy principles. Researchers frequently inquire about "biodegradability of phenylcyclohexene" or "renewable feedstocks for cyclohexene derivatives", underscoring its environmental significance.

From a technical perspective, 1-Phenyl-1-cyclohexene exhibits a boiling point of ~220°C and a molecular weight of 158.24 g/mol. Its lipophilic nature and low water solubility make it ideal for applications in polymer chemistry and material science. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed for its characterization, as noted in queries such as "HPLC analysis of CAS 771-98-2" and "spectroscopic data for phenylcyclohexene".

In the pharmaceutical sector, this compound serves as a precursor for drug discovery, particularly in synthesizing steroid analogs and bioactive molecules. Its stability under mild reaction conditions appeals to labs exploring high-throughput screening methodologies. Meanwhile, the cosmetics industry leverages its mild odor profile in perfume fixatives, with searches like "phenylcyclohexene in fragrances" gaining traction.

Quality standards for CAS No. 771-98-2 are stringent, with suppliers often providing ≥98% purity grades. Storage recommendations typically include argon atmospheres or cold chain solutions to prevent oxidation—a topic addressed in FAQs such as "shelf life of 1-phenyl-1-cyclohexene". Regulatory compliance with REACH and FDA guidelines further ensures its safe handling in GMP facilities.

Emerging research explores 1-Phenyl-1-cyclohexene's potential in advanced material engineering, including liquid crystal displays (LCDs) and conductive polymers. Patent analyses reveal innovative applications in flexible electronics, driving queries like "phenylcyclohexene in OLED technology". Such developments position this compound at the forefront of Industry 4.0 innovations.

For procurement specialists, understanding global supply chains for 771-98-2 is critical. Market intelligence suggests growing production in Asia-Pacific regions, with quality benchmarks focusing on residual solvent levels and isomeric purity. Competitive pricing strategies often correlate with searches for "bulk 1-phenylcyclohexene distributors" and "CAS 771-98-2 price trends".

In academic circles, 1-Phenyl-1-cyclohexene remains a model compound for studying electrophilic addition reactions and ring-strain effects. Recent publications investigate its behavior under microwave-assisted synthesis conditions, answering queries like "kinetics of phenylcyclohexene hydrogenation". These studies contribute to mechanistic organic chemistry education worldwide.

Looking ahead, the compound's adaptability in nanotechnology and catalysis presents untapped opportunities. With proper risk assessment protocols and lifecycle analysis, 1-Phenyl-1-cyclohexene will continue to bridge gaps between academic research and industrial scalability—addressing tomorrow's challenges in molecular design today.